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Compound of Interest

Compound Name: CB-64D

Cat. No.: B1668674

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This guide provides a detailed overview of the mechanism of action of CB-64D, a selective

sigma-2 (σ2) receptor agonist. It covers its molecular targets, signaling pathways, and includes

relevant quantitative data and experimental protocols.

Core Mechanism of Action
CB-64D exerts its primary cellular effects through its high-affinity binding to the sigma-2

receptor (σ2R), now identified as transmembrane protein 97 (TMEM97). It functions as a σ2R

agonist, initiating a signaling cascade that leads to apoptotic cell death in cancer cells[1][2].

Notably, CB-64D also exhibits a significant affinity for the mu (μ) opioid receptor, which

constitutes a potential off-target activity[2].

Primary Target: Sigma-2 Receptor (TMEM97)
CB-64D demonstrates high and selective affinity for the σ2R. The binding affinity of CB-64D
has been quantified, revealing a significant preference for the σ2R over the sigma-1 (σ1R)

subtype[1][2].
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Off-Target Activity: Mu (μ) Opioid Receptor
CB-64D also binds to the μ-opioid receptor with high affinity, suggesting that some of its

physiological effects could be mediated through this interaction[2].

Quantitative Data: Binding Affinities
The binding affinities of CB-64D for its primary and off-target receptors are summarized in the

table below.

Ligand Receptor Ki (nM) Selectivity (σ1/σ2)

CB-64D Sigma-2 (σ2R) 16.5[1][2] 185-fold for σ2R

Sigma-1 (σ1R) 3063[1][2]

Mu (μ) Opioid 37.6[2]

Signaling Pathways
Sigma-2 Receptor-Mediated Apoptosis
Activation of the σ2R by CB-64D initiates a novel apoptotic pathway. In studies conducted on

breast cancer cell lines, this pathway has been shown to be independent of both p53 and

caspases[2]. The induction of apoptosis by CB-64D has been confirmed through methods such

as terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining and Annexin

V binding[2]. While the precise signaling cascade in the SK-N-SH neuroblastoma cell line has

not been fully elucidated, it is known that CB-64D induces apoptosis in these cells[1].

General studies on σ2R agonists suggest that they can trigger apoptosis through multiple

pathways, including both caspase-dependent and -independent mechanisms. Furthermore,

σ2R activation has been linked to the induction of autophagy via the inhibition of the mTOR

signaling pathway and the modulation of intracellular calcium levels[3][4].

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1668674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-cb-64d
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=8641&context=open_access_pubs
https://www.benchchem.com/product/b1668674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-cb-64d
https://en.wikipedia.org/wiki/Sigma-2_receptor
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=8641&context=open_access_pubs
https://en.wikipedia.org/wiki/Sigma-2_receptor
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=8641&context=open_access_pubs
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=8641&context=open_access_pubs
https://www.benchchem.com/product/b1668674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-cb-64d
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=8641&context=open_access_pubs
https://www.benchchem.com/product/b1668674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-cb-64d
https://digitalcommons.wustl.edu/cgi/viewcontent.cgi?article=8641&context=open_access_pubs
https://www.benchchem.com/product/b1668674/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-the-mechanism-of-action-of-cb-64d
https://en.wikipedia.org/wiki/Sigma-2_receptor
https://www.frontiersin.org/journals/pharmacology/articles/10.3389/fphar.2019.01141/full
https://www.researchgate.net/publication/259318640_Abstract_2131_Functional_assays_to_define_agonists_and_antagonists_of_sigma-2_receptors
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CB-64D

Sigma-2 Receptor
(TMEM97)

Agonist Binding

Caspase-Independent
Pathway

Apoptosis

 

CB-64D

Mu-Opioid Receptor

Binding

Gi/o Protein

Activation

β-Arrestin
Recruitment

Adenylyl Cyclase
Inhibition

Ion Channel
Modulation
(Ca2+, K+)

In Vitro Characterization

Cellular Mechanism of Action

Radioligand Binding
Assay

Determine Ki for
σ1R, σ2R, μ-opioid R

Quantify Apoptosis

Culture SK-N-SH Cells

Treat with CB-64D

Apoptosis Assay
(Annexin V/PI)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1668674/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-the-mechanism-of-action-of-cb-64d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668674?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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